Cas no 2287331-62-6 (1-{(9H-fluoren-9-yl)methoxycarbonyl}-2-(prop-2-yn-1-yl)piperidine-2-carboxylic acid)

• Product Name: 1-{(9H-fluoren-9-yl)methoxycarbonyl}-2-(prop-2-yn-1-yl)piperidine-2-carboxylic acid
• CAS No: 2287331-62-6
• MF: C₂₄H₂₃NO₄
• MW: 389.44372677803
• CID: 6092880
• PubChem ID: 165737782
• Update Time: 2025-06-14

1-{(9H-fluoren-9-yl)methoxycarbonyl}-2-(prop-2-yn-1-yl)piperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-{(9H-fluoren-9-yl)methoxycarbonyl}-2-(prop-2-yn-1-yl)piperidine-2-carboxylic acid
• 1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2-(prop-2-yn-1-yl)piperidine-2-carboxylic acid
• 2287331-62-6
• EN300-1722548

• Inchi： 1S/C24H23NO4/c1-2-13-24(22(26)27)14-7-8-15-25(24)23(28)29-16-21-19-11-5-3-9-17(19)18-10-4-6-12-20(18)21/h1,3-6,9-12,21H,7-8,13-16H2,(H,26,27)
• InChI Key： PUMIIMIAFIEHAK-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(N1CCCCC1(C(=O)O)CC#C)=O

Computed Properties

• Exact Mass: 389.16270821g/mol
• Monoisotopic Mass: 389.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 660
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 66.8Ų

Additional information on 1-{(9H-fluoren-9-yl)methoxycarbonyl}-2-(prop-2-yn-1-yl)piperidine-2-carboxylic acid

Research Brief on 1-{(9H-fluoren-9-yl)methoxycarbonyl}-2-(prop-2-yn-1-yl)piperidine-2-carboxylic acid (CAS: 2287331-62-6)

In recent years, the compound 1-{(9H-fluoren-9-yl)methoxycarbonyl}-2-(prop-2-yn-1-yl)piperidine-2-carboxylic acid (CAS: 2287331-62-6) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, including a fluorenylmethyloxycarbonyl (Fmoc) protecting group and a propargyl-substituted piperidine ring, has been explored for its potential applications in peptide synthesis, drug discovery, and bioconjugation strategies. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, biological relevance, and emerging applications.

The synthesis of 1-{(9H-fluoren-9-yl)methoxycarbonyl}-2-(prop-2-yn-1-yl)piperidine-2-carboxylic acid typically involves multi-step organic transformations, starting from commercially available piperidine derivatives. Recent studies have optimized the synthetic routes to improve yield and purity, with particular emphasis on the introduction of the propargyl group and the Fmoc-protected carboxylic acid moiety. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to enhance efficiency and scalability, making this compound more accessible for research and industrial applications.

One of the key areas of interest for this compound lies in its role as a building block for peptide and peptidomimetic synthesis. The Fmoc group is widely used in solid-phase peptide synthesis (SPPS) due to its stability under basic conditions and ease of removal under mild acidic conditions. The propargyl side chain offers additional functionality, enabling click chemistry reactions such as copper-catalyzed azide-alkyne cycloaddition (CuAAC). This dual functionality makes the compound a versatile tool for the development of novel peptide-based therapeutics and bioconjugates.

Recent studies have also explored the biological activities of derivatives of 1-{(9H-fluoren-9-yl)methoxycarbonyl}-2-(prop-2-yn-1-yl)piperidine-2-carboxylic acid. For instance, researchers have investigated its potential as a scaffold for designing enzyme inhibitors, particularly targeting proteases and kinases involved in various disease pathways. Preliminary in vitro assays have shown promising results, with some derivatives exhibiting moderate to high inhibitory activity against specific enzymes. These findings highlight the compound's potential as a starting point for the development of new pharmacological agents.

In addition to its applications in drug discovery, this compound has been utilized in bioconjugation strategies. The propargyl group allows for site-specific labeling of biomolecules, such as proteins and nucleic acids, facilitating studies on molecular interactions and cellular processes. Recent advancements in bioorthogonal chemistry have further expanded the utility of this compound, enabling its use in live-cell imaging and targeted drug delivery systems.

Despite its promising applications, challenges remain in the large-scale production and optimization of 1-{(9H-fluoren-9-yl)methoxycarbonyl}-2-(prop-2-yn-1-yl)piperidine-2-carboxylic acid. Issues such as cost-effectiveness, stability under various conditions, and compatibility with other chemical processes need to be addressed to fully realize its potential. Ongoing research is focused on addressing these challenges through innovative synthetic approaches and formulation strategies.

In conclusion, 1-{(9H-fluoren-9-yl)methoxycarbonyl}-2-(prop-2-yn-1-yl)piperidine-2-carboxylic acid (CAS: 2287331-62-6) represents a valuable compound in the toolkit of chemical biologists and medicinal chemists. Its unique structural features and multifunctional properties make it a versatile building block for peptide synthesis, drug discovery, and bioconjugation. As research continues to uncover new applications and optimize its synthesis, this compound is poised to play an increasingly important role in advancing the field of chemical biology and pharmaceutical sciences.